Cas no 1708370-62-0 (1-(2-cyclopropyl-6-methyl-4-pyrimidinyl)-4-piperidinamine)

• Product Name: 1-(2-cyclopropyl-6-methyl-4-pyrimidinyl)-4-piperidinamine
• CAS No: 1708370-62-0
• MF: C₁₃H₂₀N₄
• MW: 232.324702262878
• CID: 5220437
• Update Time: 2025-05-19

1-(2-cyclopropyl-6-methyl-4-pyrimidinyl)-4-piperidinamine Chemical and Physical Properties

Names and Identifiers

• 1-(2-cyclopropyl-6-methyl-4-pyrimidinyl)-4-piperidinamine

• Inchi： 1S/C13H20N4/c1-9-8-12(16-13(15-9)10-2-3-10)17-6-4-11(14)5-7-17/h8,10-11H,2-7,14H2,1H3
• InChI Key： MIPZPEXCUNGTEA-UHFFFAOYSA-N
• SMILES： N1(C2C=C(C)N=C(C3CC3)N=2)CCC(N)CC1

Additional information on 1-(2-cyclopropyl-6-methyl-4-pyrimidinyl)-4-piperidinamine

1-(2-Cyclopropyl-6-Methyl-4-Pyrimidinyl)-4-Piperidinamine: A Comprehensive Overview

1-(2-Cyclopropyl-6-Methyl-4-Pyrimidinyl)-4-Piperidinamine (CAS No. 1708370-62-0) is a compound of significant interest in the field of organic chemistry and pharmacology. This molecule, characterized by its unique structure, has garnered attention due to its potential applications in drug development and as a building block for more complex compounds.

The molecular structure of 1-(2-Cyclopropyl-6-Methyl-4-Pyrimidinyl)-4-Piperidinamine is notable for its combination of a pyrimidine ring, a cyclopropyl group, and a piperidine moiety. The pyrimidine ring, a six-membered aromatic structure with two nitrogen atoms, serves as the central framework of the molecule. The substitution pattern on the pyrimidine ring includes a cyclopropyl group at position 2 and a methyl group at position 6, which contributes to the compound's stability and reactivity.

The piperidine moiety, attached at position 4 of the pyrimidine ring, introduces additional complexity to the molecule. Piperidine, a six-membered amine-containing ring, is known for its ability to form hydrogen bonds and participate in various chemical reactions. This feature makes 1-(2-Cyclopropyl-6-Methyl-4-Pyrimidinyl)-4-Piperidinamine a versatile compound in synthetic chemistry.

Recent studies have explored the synthesis of 1-(2-Cyclopropyl-6-Methyl-4-Pyrimidinyl)-4-Piperidinamine using various methodologies. One approach involves the reaction of a suitably substituted pyrimidine derivative with an appropriate piperidine precursor under specific conditions. The optimization of reaction conditions, such as temperature and solvent choice, has been critical in achieving high yields and purity of the final product.

The pharmacological properties of 1-(2-Cyclopropyl-6-Methyl-4-Pyrimidinyl)-4-Piperidinamine have also been investigated in recent research. Preclinical studies suggest that this compound may exhibit activity against certain enzymes or receptors, making it a potential candidate for drug development. However, further research is required to fully understand its biological effects and mechanisms of action.

In terms of applications, 1-(2-Cyclopropyl-6-Methyl-4-Pyrimidinyl)-4-Piperidinamine has shown promise as an intermediate in the synthesis of more complex molecules with potential therapeutic value. Its unique structure allows for further functionalization, enabling chemists to explore its potential in various drug discovery programs.

From an environmental perspective, the synthesis and handling of 1-(2-Cyclopropyl-6-Methyl-4-Pyrimidinylethylene) should adhere to standard laboratory safety protocols to minimize any potential risks associated with its use.

In conclusion, 1-(2-Cyclopropyl-6-Methyl-4-Pyrimidinylethylene) (CAS No. 1708370-62-) represents an intriguing compound with diverse applications in organic chemistry and pharmacology. As research continues to uncover its full potential, this molecule is expected to play an increasingly important role in both academic and industrial settings.